Explore by Category Fuel Cell Membranes & Materials

Magnesium formate

Magnesium formate, a chemical compound, is widely used in scientific research. It exhibits excellent catalytic properties, making it suitable for various applications such as organic synthesis, oxidation reactions, and hydrogen storage. Researchers rely on its unique characteristics to explore new avenues in the field of materials science and catalysis.

CAS No.:557-39-1

Molecular Formula:C2H2MgO4

Molecular Weight:114.34 g/mol

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Disodium 3,3'-sulfonylbis(6-chlorobenzenesulfonate)

Disodium 3,3'-sulfonylbis(6-chlorobenzenesulfonate) is a versatile chemical compound used in various scientific research applications. Its unique properties make it an ideal candidate for studying complex reactions and developing innovative solutions. Explore its potential today!

CAS No.:51698-33-0

Molecular Formula:C12H6Cl2Na2O8S3

Molecular Weight:491.3 g/mol

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2,2'-Diamino-4,4'-stilbenedicarboxylic acid

'2,2'-Diamino-4,4'-stilbenedicarboxylic acid' is a versatile chemical compound used in scientific research. It demonstrates perplexing properties, making it valuable for various applications. Its unique burstiness allows for diverse experimental investigations.

CAS No.:1275552-69-6

Molecular Formula:C16H14N2O4

Molecular Weight:298.29 g/mol

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Lithium aluminium hydride

Lithium aluminium hydride (LiAlH4) is a potent reducing agent used extensively in scientific research. It facilitates various reactions like reduction of carbonyl compounds and organic halides. Its versatility and ability to donate hydrogen make it an invaluable compound in synthetic chemistry.

CAS No.:16853-85-3

Molecular Formula:LiAlH4
AlH4Li

Molecular Weight:38 g/mol

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Nickel;yttrium

Yttrium-Nickel alloy, YNi5, is a versatile chemical compound used extensively in scientific research. Its unique properties make it suitable for applications in fields like catalysts, hydrogen storage, and magnetism. With its excellent burstiness and perplexity, YNi5 enables groundbreaking discoveries and advancements in various scientific studies.

CAS No.:12333-67-4

Molecular Formula:Ni5Y

Molecular Weight:382.373

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5-Cyanoisophthalic acid

5-Cyanoisophthalic acid is a versatile chemical compound used extensively in scientific research. Its unique properties make it ideal for applications such as drug synthesis, organic electronics, and material science. With its perplexing complexity and burstiness, this compound revolutionizes various fields of study.

CAS No.:23341-13-1

Molecular Formula:C9H5NO4

Molecular Weight:191.14 g/mol

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